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Compound of Interest

Compound Name: 1-Benzothiophene-3-carbaldehyde

Cat. No.: B160397 Get Quote

1-Benzothiophene-3-carbaldehyde, a derivative of the sulfur-containing heterocyclic

compound benzothiophene, is a pivotal building block in medicinal chemistry and material

science.[1][2] Its structural motif is a key scaffold in the synthesis of a wide array of biologically

active compounds, including potential anticancer, anti-inflammatory, and antimicrobial agents.

[2][3] The benzothiophene nucleus is valued for its low toxicity and high bioavailability in

resulting molecules.[1] As a versatile intermediate, this compound is frequently utilized in the

development of novel therapeutic agents and advanced organic materials, making a thorough

understanding of its safe handling paramount for researchers in the field.[4][5][6] This guide

provides a comprehensive overview of the safety protocols, handling procedures, and

emergency responses necessary for the responsible use of 1-Benzothiophene-3-
carbaldehyde in a laboratory setting.

Compound Identification and Physicochemical
Properties
A foundational aspect of safe laboratory practice is a clear understanding of the physical and

chemical characteristics of the substances being handled.
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Property Value Source(s)

IUPAC Name
1-benzothiophene-3-

carbaldehyde
[7]

Synonyms

Benzo[b]thiophene-3-

carboxaldehyde, 3-

Formylbenzo[b]thiophene

[7][8][9]

CAS Number 5381-20-4 [4][7][10]

Molecular Formula C₉H₆OS [4][7][10]

Molecular Weight 162.21 g/mol [4][7]

Appearance
Yellow to brown crystalline

powder
[9][10]

Melting Point 53-58 °C [4][9][10]

Boiling Point
303.2 ± 15.0 °C at 760 mmHg;

166 °C at 20 mmHg
[4][5][10]

Flash Point >110 °C (>230 °F) [9][10]

Density ~1.3 g/cm³ [4][9]

Solubility

Soluble in organic solvents

such as chloroform and

dichloromethane.

[10]

Hazard Identification and Toxicological Profile
Understanding the potential hazards is critical for implementing appropriate safety measures.

While some sources classify 1-Benzothiophene-3-carbaldehyde as non-hazardous under

GHS, a significant portion of reports indicate potential health risks that must be addressed.[7]

[9]

GHS Hazard Classification:

Based on aggregated data, the following hazards are associated with this compound[7][11]:
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Skin Irritation (Category 2): Causes skin irritation.[7][11]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[7][11][12]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[7][11][13]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[11][14]

Primary Routes of Exposure:

Inhalation: Inhaling the dust can lead to respiratory tract irritation.[15]

Skin Contact: Direct contact can cause skin irritation.[15]

Eye Contact: The compound is a serious eye irritant.[12][15]

Ingestion: Ingestion may cause irritation to mucous membranes and is considered harmful.

[11][12]

At present, there is no data available regarding the carcinogenic, mutagenic, or reproductive

toxicity of 1-Benzothiophene-3-carbaldehyde.[11] The chemical, physical, and toxicological

properties have not been thoroughly investigated, warranting a cautious approach.[11]

Comprehensive Safety and Handling Protocol
A systematic approach to handling 1-Benzothiophene-3-carbaldehyde is essential to

minimize exposure and ensure a safe laboratory environment.

Engineering Controls: The First Line of Defense
The primary method for controlling exposure to hazardous chemicals is through robust

engineering controls.

Ventilation: All handling of 1-Benzothiophene-3-carbaldehyde should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.[8][11] This is crucial to

prevent the accumulation of dust and vapors in the breathing zone of the operator.
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Safety Stations: An eyewash station and a safety shower must be readily accessible in any

laboratory where this compound is used.[15]

Personal Protective Equipment (PPE): The Essential
Barrier
The use of appropriate PPE is mandatory to prevent direct contact with the chemical.[16]
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Required Personal Protective Equipment

Lab Coat
(Flame-resistant)

Safety Goggles
(Tightly fitting, side-shields)

Gloves
(Chemical-resistant, Nitrile)

Respirator (Optional)
(N95 or full-face if needed)

Researcher

Wear

Wear

Wear

Use if dust
is generated
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Spill Occurs

Evacuate personnel
to safe areas

Ensure adequate
ventilation

Wear appropriate PPE
(respirator, gloves, goggles)

Contain spillage.
Prevent entry into drains.

Collect with electrically
protected vacuum or by

wet-brushing

Place in a suitable, closed
container for disposal

Click to download full resolution via product page

Caption: Decision workflow for responding to a spill.

In the event of a spill, evacuate personnel to a safe area. [8]Ensure adequate ventilation and

remove all sources of ignition. [11]Wearing full PPE, contain the spillage and prevent it from

entering drains. [8][11]Collect the material using a method that avoids dust generation, such as
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wet-brushing or with an electrically protected vacuum cleaner, and place it in a suitable, closed

container for disposal. [11]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[8][11]A water spray can be used to cool unopened containers. [11]* Specific Hazards: The

compound may emit toxic fumes of carbon oxides and sulfur oxides under fire conditions.

[11]* Protective Equipment: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear. [8][11]

Role in Synthesis and Associated Considerations
1-Benzothiophene-3-carbaldehyde is a versatile starting material. [5]It undergoes various

reactions, such as phosphine-free palladium coupling to form 2-arylbenzo[b]thiophenes and

other electrophilic substitution reactions. [5][17]When planning such syntheses, it is imperative

to conduct a full risk assessment that includes not only the starting material but also all

reagents, solvents, intermediates, and potential byproducts. The reaction conditions (e.g.,

temperature, pressure) can significantly alter the risk profile of the experiment.

Conclusion
1-Benzothiophene-3-carbaldehyde is an invaluable tool in the arsenal of the modern

medicinal and materials chemist. Its potential for creating novel and impactful molecules is

significant. However, this potential can only be safely realized through a disciplined and

informed approach to its handling. By integrating the principles of robust engineering controls,

diligent use of personal protective equipment, and adherence to established safe handling and

emergency protocols, researchers can confidently and responsibly harness the synthetic power

of this important compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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